Cas no 220525-60-0 (4'-Iodo-2,2':6',2''-terpyridine)

• Product Name: 4'-Iodo-2,2':6',2''-terpyridine
• CAS No: 220525-60-0
• MF: C₁₅H₁₀IN₃
• MW: 359.164474964142
• CID: 254479
• PubChem ID: 10618427
• Update Time: 2025-05-19

4'-Iodo-2,2':6',2''-terpyridine Chemical and Physical Properties

Names and Identifiers

• 2,2':6',2''-Terpyridine,4'-iodo- (9CI)
• 4'-IODO-2,2':6',2''-TERPYRIDINE
• 2,2':6',2''-terpyridine, 4'-iodo-
• 4'-Iod-2,2':6',2''-terpyridin
• 2,2':6',2''-Terpyridine,4'-iodo-(9ci)
• J-400605
• 220525-60-0
• SCHEMBL16358992
• 4-iodo-2,6-dipyridin-2-ylpyridine
• 4'-Iodo-2,2':6',2''-terpyridine

• Inchi： 1S/C15H10IN3/c16-11-9-14(12-5-1-3-7-17-12)19-15(10-11)13-6-2-4-8-18-13/h1-10H
• InChI Key： JMHKKVCRIHPIDQ-UHFFFAOYSA-N
• SMILES： IC1C=C(C2C=CC=CN=2)N=C(C=1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 358.99200
• Monoisotopic Mass: 358.99194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.619
• Boiling Point: 476.7°Cat760mmHg
• Flash Point: 242.1°C
• Refractive Index: 1.668
• PSA: 38.67000
• LogP: 3.81020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 4'-Iodo-2,2':6',2''-terpyridine

Recent Advances in the Application of 4'-Iodo-2,2':6',2''-terpyridine (CAS: 220525-60-0) in Chemical Biology and Pharmaceutical Research

4'-Iodo-2,2':6',2''-terpyridine (CAS: 220525-60-0) is a terpyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features and reactivity, has been employed in various studies ranging from metal coordination chemistry to the development of novel therapeutic agents. The presence of the iodine substituent at the 4' position enhances its utility in cross-coupling reactions, making it a valuable building block for the synthesis of complex molecular architectures.

Recent studies have explored the use of 4'-Iodo-2,2':6',2''-terpyridine as a ligand in transition metal complexes, particularly in the context of photodynamic therapy (PDT) and catalysis. For instance, researchers have demonstrated its efficacy in forming luminescent ruthenium(II) complexes, which exhibit promising photophysical properties for applications in bioimaging and targeted cancer therapy. The ability of these complexes to generate reactive oxygen species (ROS) upon light irradiation has been leveraged to induce selective cytotoxicity in cancer cells, highlighting the compound's potential in oncology.

In addition to its role in metal coordination, 4'-Iodo-2,2':6',2''-terpyridine has been utilized in the design of supramolecular assemblies and functional materials. Its planar structure and ability to engage in π-π stacking interactions make it an ideal candidate for constructing nanostructures with tailored electronic and optical properties. Recent work has shown that this compound can be incorporated into organic semiconductors and light-harvesting systems, paving the way for advancements in optoelectronic devices and renewable energy technologies.

From a pharmaceutical perspective, the compound's iodine moiety offers opportunities for radiolabeling, enabling its use in positron emission tomography (PET) imaging. Preliminary studies have indicated that 4'-Iodo-2,2':6',2''-terpyridine derivatives can be labeled with radioisotopes such as iodine-124, providing a platform for the development of novel diagnostic agents. This application is particularly relevant in the context of neurodegenerative diseases and cancer, where early and accurate detection is critical for effective treatment.

Despite these promising developments, challenges remain in optimizing the synthesis and functionalization of 4'-Iodo-2,2':6',2''-terpyridine to enhance its bioavailability and reduce potential toxicity. Future research directions may focus on improving the compound's pharmacokinetic properties and exploring its interactions with biological targets at the molecular level. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this versatile molecule in translational medicine.

In conclusion, 4'-Iodo-2,2':6',2''-terpyridine (CAS: 220525-60-0) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from metal-based therapeutics to advanced materials and diagnostic imaging, underscoring its importance in contemporary scientific inquiry. As research continues to uncover new functionalities and applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.